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Compound of Interest

Compound Name: Dhx9-IN-5

Cat. No.: B15137974

Technical Support Center: Dhx9-IN-5

This guide provides researchers, scientists, and drug development professionals with essential
information on the proper storage, handling, and troubleshooting of the RNA helicase inhibitor,
Dhx9-IN-5.

Understanding the Target: DHX9 Helicase

DExH-Box Helicase 9 (DHX9) is a multi-functional protein that plays a central role in numerous
cellular processes by unwinding DNA and RNA duplexes as well as more complex nucleic acid
structures.[1][2] Its key functions include regulating DNA replication, transcription, translation,
and maintaining genomic stability.[1][2][3] DHX9 is particularly important for resolving R-loops,
which are RNA:DNA hybrid structures that can form during transcription and lead to DNA
damage and genomic instability if not properly processed. Due to its critical roles, the
dysregulation of DHX9 is implicated in various cancers, making it a significant target for
therapeutic development. Dhx9-IN-5 is a potent small molecule inhibitor of the RNA helicase
activity of DHX9.
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Receive Solid Compound
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Prepare Stock Solution
(e.g., 10 mM in anhydrous DMSO)
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Aliquot into Single-Use Tubes
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Thaw ONE Aliquot for Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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